Cas no 2137073-81-3 ((1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine)

• Product Name: (1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine
• CAS No: 2137073-81-3
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 5990098
• PubChem ID: 165846983
• Update Time: 2025-06-08

(1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine
• EN300-745336
• 2137073-81-3

• Inchi： 1S/C12H14FNO/c1-7(2)12(14)11-6-8-5-9(13)3-4-10(8)15-11/h3-7,12H,14H2,1-2H3/t12-/m1/s1
• InChI Key： GGLHORIYXSKKJU-GFCCVEGCSA-N
• SMILES： FC1C=CC2=C(C=1)C=C([C@@H](C(C)C)N)O2

Computed Properties

• Exact Mass: 207.105942232g/mol
• Monoisotopic Mass: 207.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on (1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine

Introduction to (1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2137073-81-3 is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, (1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine, provides a detailed insight into its structural and functional attributes. This introduction aims to explore the compound's chemical properties, its potential applications, and the latest research findings that underscore its importance in the development of novel therapeutic agents.

At the core of understanding this compound lies its molecular structure. The presence of a fluoro-substituted benzofuran moiety and an amine group attached to a chiral center makes it a structurally complex and pharmacologically intriguing molecule. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design. The benzofuran ring contributes to the molecule's overall lipophilicity, influencing its solubility and permeability across biological membranes.

The chiral center at the (1R) configuration plays a pivotal role in determining the compound's enantioselective properties. Enantioselectivity is a critical factor in medicinal chemistry, as different enantiomers of a molecule can exhibit vastly different biological activities. This compound's stereochemistry has been carefully studied to ensure that it possesses the desired pharmacological profile while minimizing potential side effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. The compound (CAS 2137073-81-3) has emerged as a promising candidate in this context. Its structural features suggest potential applications in the treatment of various diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The fluoro-substituted benzofuran moiety, for instance, has been shown to interact with certain enzymes and receptors in a manner that could modulate disease-related pathways.

One of the most exciting areas of research involving this compound is its potential use as an intermediate in the synthesis of more complex pharmaceuticals. The amine group provides a versatile handle for further functionalization, allowing chemists to create derivatives with enhanced pharmacological properties. This flexibility makes it an invaluable building block for drug discovery efforts.

The latest research findings have begun to uncover the mechanisms by which this compound exerts its biological effects. Studies have demonstrated that it can interact with specific targets in cells, leading to changes in cellular signaling pathways. These interactions have been linked to various therapeutic outcomes, including anti-inflammatory effects and modulation of neurotransmitter release. The precise understanding of these mechanisms is essential for optimizing the compound's therapeutic potential.

In addition to its pharmacological promise, this compound also exhibits interesting chemical properties that make it attractive for synthetic applications. Its stability under various reaction conditions allows for straightforward modifications without significant degradation. This stability is particularly important in multi-step synthetic routes where maintaining the integrity of the core structure is crucial.

The synthesis of (CAS 2137073-81-3) has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework efficiently. These techniques include palladium-catalyzed cross-coupling reactions, which are widely used in medicinal chemistry for their ability to form carbon-carbon bonds selectively and efficiently.

The role of computational chemistry in understanding and designing this compound cannot be overstated. Molecular modeling studies have provided valuable insights into its interactions with biological targets. These studies help predict how the compound will behave within a biological system, allowing researchers to fine-tune its structure for optimal efficacy.

As research continues to evolve, new applications for (CAS 2137073-81-3) are likely to emerge. The growing body of evidence supporting its potential as a therapeutic agent makes it a cornerstone of modern medicinal chemistry research. Its unique structural features and versatile chemical properties position it as a key player in the development of next-generation pharmaceuticals.

In conclusion, (CAS 2137073-81-3) represents a significant advancement in medicinal chemistry. Its systematic name, (1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine, encapsulates its complex structure and functional attributes. The latest research highlights its potential as an intermediate in drug synthesis and as a lead compound for developing novel therapeutics targeting various diseases. As our understanding of its chemical and biological properties continues to grow, so too will its applications in medicine.